
An In-depth Technical Guide to Samarium Nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Samarium nitrate

Cat. No.: B8786649 Get Quote

Samarium (III) nitrate is a water-soluble crystalline compound of the rare earth element

samarium. It serves as a critical precursor in the synthesis of various advanced materials and

has specialized applications in catalysis, ceramics, and electronics. This guide provides a

detailed overview of its chemical properties, relevant experimental protocols for its use, and its

applications, tailored for professionals in research and drug development.

Core Chemical and Physical Properties
Samarium nitrate is most commonly available in its hexahydrate form, though an anhydrous

version also exists. Both are important in different synthetic contexts. The nitrate anion makes

the compound a good oxidizing agent and highly soluble in aqueous solutions.[1]

The key quantitative data for both the anhydrous and hexahydrate forms are summarized

below.
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Property
Samarium Nitrate
(Anhydrous)

Samarium Nitrate
(Hexahydrate)

Chemical Formula Sm(NO₃)₃ or N₃O₉Sm[2]
Sm(NO₃)₃ · 6H₂O[3] or

H₁₂N₃O₁₅Sm[4][5]

Molecular Weight 336.4 g/mol [2] 444.47 g/mol [3][4]

IUPAC Name samarium(3+) trinitrate[2]
samarium(3+) trinitrate

hexahydrate[5][6]

CAS Number 10361-83-8[2][7] 13759-83-6[3][5]

Appearance
Yellow crystalline

aggregates[8]

White to light yellow odorless

crystals[2][9]

Melting Point Not applicable (decomposes) 78-79 °C[4][9]

Density
2.375 g/cm³ (for the hydrate)[6]

[7]
2.375 g/cm³[6][7]

Solubility Soluble in water[8] Highly soluble in water[9]

Key Experimental Protocols
Samarium nitrate is primarily used as a starting material or catalyst. Below are detailed

methodologies for its synthesis and its application in creating advanced materials relevant to

research professionals.

General Synthesis of Samarium(III) Nitrate
This protocol outlines the straightforward acid-base reaction to produce samarium nitrate.

Reaction: Sm(OH)₃ + 3HNO₃ → Sm(NO₃)₃ + 3H₂O[10]

Methodology:

Reactant Preparation: Begin with a stoichiometric amount of samarium (III) hydroxide

(Sm(OH)₃).
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Reaction Step: Slowly add concentrated nitric acid (HNO₃) to the samarium hydroxide under

constant stirring in a fume hood. The reaction is exothermic.

Crystallization: Once the reaction is complete and a clear solution is formed, gently heat the

solution to evaporate excess water and concentrate the samarium nitrate.

Isolation: Allow the concentrated solution to cool slowly to facilitate the crystallization of

samarium(III) nitrate hexahydrate.

Drying: Filter the resulting crystals and dry them in a desiccator to remove residual moisture.

Synthesis of Samarium-Doped Ceria (SDC)
Nanoparticles
SDC is a crucial electrolyte material for solid oxide fuel cells (SOFCs). This protocol describes

a solvothermal method using samarium nitrate as the dopant precursor.[10][11]

Methodology:

Precursor Solution: Prepare a solution by mixing stoichiometric amounts of cerium(III) nitrate

and samarium(III) nitrate.

Solvent Addition: Use triethylene glycol as a solvent and mix thoroughly with the nitrate

precursors.[10]

Solvothermal Reaction: Heat the mixture to 200°C and maintain this temperature for 5 hours

under stirring.[10]

Drying: Decant the solvent and dry the resulting precipitate for 4 hours at 110°C, which

should yield a brown solid.[10]

Calcination: Heat the dried solid to 500°C for two hours in a furnace. This final heating step

results in the formation of crystalline samarium-doped ceria (SDC) powder.[10]

The workflow for this synthesis is visualized below.
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Experimental Workflow: Synthesis of Samarium-Doped Ceria (SDC)

Preparation Reaction Processing Final Product

Mix Ce(NO₃)₃ and
Sm(NO₃)₃ Precursors

Add Triethylene
Glycol Solvent

Heat to 200°C
for 5 hours

Dry Precipitate
at 110°C for 4 hours

Calcine Solid
at 500°C for 2 hours

Crystalline SDC
Nanopowder

Logical Relationships: Samarium Nitrate Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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